![molecular formula C6H12O3 B3048612 Acetic acid, (1-methylethoxy)-, methyl ester CAS No. 17639-73-5](/img/structure/B3048612.png)
Acetic acid, (1-methylethoxy)-, methyl ester
Overview
Description
“Acetic acid, (1-methylethoxy)-, methyl ester” is a chemical compound with the molecular formula C6H12O3 . It contains 12 Hydrogen atoms, 6 Carbon atoms, and 3 Oxygen atoms . It also contains 20 bonds in total, including 8 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, 1 ester (aliphatic), and 1 ether (aliphatic) .
Molecular Structure Analysis
The molecular structure of “this compound” is available as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
Esters, including “this compound”, can undergo a reaction known as hydrolysis . This involves the splitting of the ester with water, catalyzed by either an acid or a base . The products of this reaction are a carboxylic acid and an alcohol .Scientific Research Applications
Esterification Processes
Acetic acid, (1-methylethoxy)-, methyl ester, also known as methyl acetate, is extensively researched in the context of esterification processes. For example, UV light has been used as a driving force in the esterification of acetic acid to synthesize methyl acetate using TiO2 nanoparticles as a catalyst at ambient temperature conditions. This method demonstrates a low energy route for esterification reactions and contributes to the technology development in this area (Verma, Kaur, Wanchoo, & Toor, 2017). Similarly, the kinetics of esterification of acetic acid with methanol using sulfuric acid as a catalyst has been studied, providing valuable insights for the synthesis of methyl acetate (Mekala & Goli, 2015).
Photooxidation and Organic Aerosols
The role of acetic acid in the formation of secondary organic aerosol (SOA) through aqueous photooxidation is another area of research. This involves studying the OH radical oxidation of acetic acid and its role in the formation of low volatility products like pyruvic acid, oxalic acid, and oligomers in the atmosphere (Tan, Lim, Altieri, Seitzinger, & Turpin, 2012).
Applications in Organic Synthesis
In organic synthesis, methyl acetate and its derivatives are used in various reactions. For instance, the curing reaction of epoxidized methyl esters of corn oil with Diels–Alder adducts of resin acids, which involves the synthesis of epoxy methyl esters, is one such application (Mustaţǎ, Nita, & Bicu, 2014).
Chemical Analysis and Derivatization
Methyl acetate is also used in the derivatization of acidic herbicides for gas chromatography analysis. Trimethylsilyldiazomethane is used to prepare methyl esters of chlorophenoxy acids, demonstrating its role in analytical chemistry (Ranz, Korpecka, & Lankmayr, 2008).
Catalyst and Reaction Medium
The compound is also explored as a catalyst and reaction medium in various chemical processes. For example, ionic liquid catalysts based on polyoxometalate have been employed in the esterification of various alcohols with acetic acid, showing high activity and yield of esters (Li et al., 2010).
Safety and Hazards
The safety data sheet for a similar compound, methyl acetate, indicates that it is a highly flammable liquid and vapor . It can cause serious eye irritation and may cause drowsiness or dizziness . It is recommended to avoid breathing the dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical attention .
properties
IUPAC Name |
methyl 2-propan-2-yloxyacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O3/c1-5(2)9-4-6(7)8-3/h5H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNXCBYNURXMCTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OCC(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20631234 | |
Record name | Methyl [(propan-2-yl)oxy]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20631234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17639-73-5 | |
Record name | Methyl [(propan-2-yl)oxy]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20631234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-(propan-2-yloxy)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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